Cas no 84203-09-8 (Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl-)

• Product Name: Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl-
• CAS No: 84203-09-8
• MF: C₂₅H₂₅N₃O
• MW: 383.485505819321
• CID: 723793
• PubChem ID: 72164
• Update Time: 2025-06-30

Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl-
• 2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethylethanamine
• Trifenagrel
• Trifenagrelum
• Trifenagrelum [Latin]
• UNII-59X5ME2O06
• TRIFENAGREL [INN]
• 2-(o-(2-(Dimethylamino)ethoxy)phenyl)-4,5-diphenylimidazole
• Ethanamine, 2-(2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy)-N,N-dimethyl-
• CHEMBL2107711
• D06229
• SCHEMBL4428157
• DTXSID90233128
• 59X5ME2O06
• KGVYOGLFOPNPDJ-UHFFFAOYSA-N
• 2-[O-[2-(Dimethylamino)ethoxy]phenyl]-4,5-diphenylimidazole
• 84203-09-8
• Trifenagrel (USAN/INN)
• Q27261729
• BW-325U
• AKOS040746423
• Trifenagrel [USAN:INN]
• TRIFENAGREL [USAN]
• NS00122825
• BW 325U

• Inchi： 1S/C25H25N3O/c1-28(2)17-18-29-22-16-10-9-15-21(22)25-26-23(19-11-5-3-6-12-19)24(27-25)20-13-7-4-8-14-20/h3-16H,17-18H2,1-2H3,(H,26,27)
• InChI Key： KGVYOGLFOPNPDJ-UHFFFAOYSA-N
• SMILES： O(CCN(C)C)C1C=CC=CC=1C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 383.20000
• Monoisotopic Mass: 383.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 41.2A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.135
• Boiling Point: 584.7°C at 760 mmHg
• Flash Point: 307.4°C
• Refractive Index: 1.608
• PSA: 41.15000
• LogP: 5.35110

Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl-

Comprehensive Overview of Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl- (CAS No. 84203-09-8)

Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl- (CAS No. 84203-09-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique imidazole and phenoxy structural motifs, exhibits versatile properties that make it a subject of ongoing research. Its molecular structure, which includes diphenyl and dimethyl functional groups, contributes to its potential applications in drug development, fluorescence imaging, and advanced material synthesis.

In recent years, the demand for imidazole derivatives has surged due to their broad-spectrum biological activities. Researchers are particularly interested in Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl- for its potential role in targeting specific enzymes or receptors. For instance, its phenoxy moiety is often associated with enhanced binding affinity, making it a candidate for designing novel therapeutic agents. This aligns with the growing trend of structure-activity relationship (SAR) studies, where scientists optimize molecular frameworks to improve efficacy and reduce side effects.

Another area of interest is the compound's potential in fluorescence-based applications. The diphenyl-imidazole core is known for its luminescent properties, which are valuable in developing sensors or probes for biological imaging. With the rise of precision medicine and diagnostic tools, this compound could play a pivotal role in advancing non-invasive detection methods. Users searching for "fluorescent imidazole derivatives" or "bioimaging agents" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl- offers intriguing challenges and opportunities. Its multi-functional groups allow for diverse modifications, enabling researchers to tailor its properties for specific applications. This flexibility is particularly appealing in the context of green chemistry, where sustainable synthesis methods are prioritized. Keywords like "sustainable organic synthesis" and "functional group modification" resonate with current academic and industrial trends.

In material science, the compound's aromatic and heterocyclic features make it a promising building block for organic electronics. With the increasing focus on flexible electronics and optoelectronic devices, researchers are exploring its potential in creating novel polymers or small-molecule semiconductors. This aligns with popular search terms such as "organic semiconductors" and "advanced material design," highlighting its interdisciplinary relevance.

Safety and regulatory compliance are also critical considerations when working with Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl-. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. Users often search for "chemical safety guidelines" or "lab best practices," underscoring the importance of integrating safety protocols into research workflows.

In summary, Ethanamine,2-[2-(4,5-diphenyl-1H-imidazol-2-yl)phenoxy]-N,N-dimethyl- (CAS No. 84203-09-8) is a multifaceted compound with applications spanning pharmaceuticals, bioimaging, and material science. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research. By addressing current trends like drug discovery, sustainable chemistry, and optoelectronics, this compound remains at the forefront of scientific innovation.